Cas no 329735-86-6 (Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine-kN,kN']dichloro-, (OC-6-14)- (9CI))

Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine-kN,kN']dichloro-, (OC-6-14)- (9CI) structure
329735-86-6 structure
Product Name:Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine-kN,kN']dichloro-, (OC-6-14)- (9CI)
CAS No:329735-86-6
MF:C63H58Cl2N2O2P2Ru
MW:1109.07035589218
MDL:MFCD02684563
CID:301678
PubChem ID:329762323
Update Time:2025-04-19

Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine-kN,kN']dichloro-, (OC-6-14)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine-kN,kN']dichloro-, (OC-6-14)- (9CI)
    • (2R)-1,1-bis(4-methoxyphenyl)-3-methylbutane-1,2-diamine,dichlororuthenium,[1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
    • Dichloro((R)-(+)-2,2'-Bis(DiphenylPhosphino)-1.1 '-Bnaphthyl)
    • DICHLORO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL][(2R)-(-)-1,1-BIS(4-METHOXYPHENYL)-3-METHYL-1,2-BUTANEDIAM...
    • Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methox...
    • Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanedia
    • Dichloro[(R)-(+)-2,2 inverted exclamation marka-bis(diphenylphosphino)-1,1 inverted exclamation marka-binaphthyl][(2R)-(-)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine]ruthenium(II)
    • Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl][(2R)-(-)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine]ruthenium
    • RuCI2[(R)-BINAP][(R)-DAIPEN]
    • MDL: MFCD02684563
    • Inchi: 1S/C44H32P2.C19H26N2O2.2ClH.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;1-13(2)18(20)19(21,14-5-9-16(22-3)10-6-14)15-7-11-17(23-4)12-8-15;;;/h1-32H;5-13,18H,20-21H2,1-4H3;2*1H;/q;;;;+2/p-2/t;18-;;;/m.1.../s1
    • InChI Key: ZVVRWLPQKLDJRW-OEGAAENXSA-L
    • SMILES: [Ru](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1.O(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)([C@@H](C(C)C)N)N

Computed Properties

  • Exact Mass: 1108.24000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 13
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 180 °C
  • PSA: 97.68000
  • LogP: 14.84540
  • Sensitiveness: air sensitive, store cold
  • Optical Activity: [α]20/D +593°, c = 0.5 in methylene chloride

Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine-kN,kN']dichloro-, (OC-6-14)- (9CI) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

Ruthenium,[(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]][(2R)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine-kN,kN']dichloro-, (OC-6-14)- (9CI) Pricemore >>

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